Cas no 60948-99-4 (1,8-Naphthalenedimethanethiol)

• Product Name: 1,8-Naphthalenedimethanethiol
• CAS No: 60948-99-4
• MF: C₁₂H₁₂S₂
• MW: 220.353680610657
• CID: 526158
• PubChem ID: 143751
• Update Time: 2025-04-19

1,8-Naphthalenedimethanethiol Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthalenedimethanethiol
• [8-(sulfanylmethyl)naphthalen-1-yl]methanethiol

• Inchi： 1S/C12H12S2/c13-7-10-5-1-3-9-4-2-6-11(8-14)12(9)10/h1-6,13-14H,7-8H2
• InChI Key： JKNPWHHGFOPCTJ-UHFFFAOYSA-N
• SMILES： SCC1C=CC=C2C=CC=C(CS)C2=1

Computed Properties

• Exact Mass: 220.038
• Monoisotopic Mass: 220.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 2Ų

Experimental Properties

• Density: 1.195g/cm3
• Boiling Point: 398.3ºC at 760 mmHg
• Flash Point: 166.8ºC
• Refractive Index: 1.681
• LogP: 3.69940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes